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Application Notes and Protocols for Colistin
Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colistin is a critical last-resort antibiotic for treating infections caused by multidrug-resistant
Gram-negative bacteria. Accurate determination of its minimum inhibitory concentration (MIC)
is essential for clinical decision-making and surveillance. These application notes provide a
detailed protocol for the preparation of a colistin stock solution and its use in MIC testing,
adhering to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI)
and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Crucial Note on Formulation: It is imperative to use colistin sulfate for all in vitro susceptibility
testing.[1][2][3][4] Colistin methanesulfonate (CMS), the form used for intravenous
administration, is an inactive prodrug that undergoes slow and unpredictable conversion to its
active colistin form in aqueous solutions.[3][4][5][6][7] The use of CMS for MIC testing can
result in falsely elevated and inconsistent MIC values.[4] Therefore, the following protocols are
exclusively for the use of colistin sulfate.
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Table 1: Materials and Reagents for Colistin Stock

oluti | MIC :

Material/lReagent Specification Storage/Handling

- . Store as per manufacturer's
Colistin Sulfate Powder Analytical Grade ) )
Instructions

Sterile Distilled Water N/A Room Temperature

Cation-Adjusted Mueller-
Hinton Broth (CAMHB)

N/A 2-8°C

Sterile 96-well Microtiter Plates  Polystyrene, untreated Room Temperature

Quality Control (e.g., E. coli

ATCC® 25922™ P.
-20°C or -80°C for long-term

Bacterial Strains aeruginosa ATCC® 27853™,
_ storage
E. coli NCTC 13846) and test
isolates
Sterile Saline 0.85% NaCl Room Temperature
McFarland Turbidity Standard 0.5 Room Temperature

Table 2: Quality Control (QC) Ranges for Colistin MIC
Testing

QC Strain MIC Range (pg/mL)
Escherichia coli ATCC® 25922™ 0.25-2
Pseudomonas aeruginosa ATCC® 27853™ 0.5 - 4[3][8]

Escherichia coli NCTC 13846 (mcr-1 positive) 4 - 8[3]

Experimental Protocols
Protocol 1: Preparation of Colistin Sulfate Stock
Solution
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This protocol details the preparation of a 1280 pug/mL colistin sulfate stock solution.
1. Weighing:

Accurately weigh the required amount of colistin sulfate powder using an analytical balance
in a sterile environment.

. Dissolving:

Dissolve the weighed powder in sterile distilled water to achieve a final concentration of 1280
png/mL.[8] Ensure complete dissolution by vortexing.

. Sterilization:

Sterilize the stock solution by filtering it through a 0.22 pum syringe filter into a sterile
container.[8]

. Aliquoting and Storage:
Dispense the sterile stock solution into smaller, single-use aliquots.

Store the aliquots at -70°C for up to six months.[8] Avoid repeated freeze-thaw cycles.

Protocol 2: Broth Microdilution (BMD) for MIC
Determination

This protocol describes the reference method for determining the MIC of colistin.[1][3][9][10]
[11]

1. Preparation of Inoculum:
e From a fresh (18-24 hours) culture on a non-selective agar plate, pick 3-5 isolated colonies.
e Suspend the colonies in sterile saline.

o Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This
corresponds to approximately 1.5 x 108 CFU/mL.
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e Within 15 minutes, dilute the standardized inoculum in CAMHB to achieve a final
concentration of approximately 5 x 10> CFU/mL in each well of the microtiter plate.[8]

2. Preparation of Microtiter Plates:

o Perform serial two-fold dilutions of the 1280 pg/mL colistin stock solution in CAMHB in the
wells of a 96-well polystyrene microtiter plate.[8] The typical final concentration range is
0.125 pg/mL to 64 pg/mL.[8]

e Dispense 50 pL of each colistin dilution into the designated wells.[8]

 Include a growth control well (containing CAMHB and inoculum but no colistin) and a sterility
control well (containing only uninoculated CAMHB).[8]

3. Inoculation:

e Add 50 pL of the final bacterial inoculum to each well (except the sterility control well),
resulting in a final volume of 100 pL per well.[8]

4. Incubation:
 Incubate the inoculated microtiter plates in ambient air at 35 + 2°C for 16-20 hours.[8]
5. Reading and Interpretation:

 After incubation, visually inspect the microtiter plates. The growth control well should show
clear turbidity, and the sterility control well should remain clear.[8]

e The MIC is the lowest concentration of colistin that completely inhibits visible bacterial
growth.

e The MIC of the QC strains must fall within the acceptable ranges for the test to be valid.[8]

Visualizations
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Protocol 1: Colistin Sulfate Stock Solution Preparation
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Caption: Workflow for preparing colistin sulfate stock solution.

Protocol 2: Broth Microdilution (BMD) Workflow
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Caption: Experimental workflow for colistin MIC testing.
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Rationale for Using Colistin Sulfate in MIC Testing
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Caption: Rationale for using colistin sulfate over CMS for MIC testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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